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carboxylic acid

Cat. No.: B1276687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Pyrrolidin-1-ylpyrimidine-5-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. Due to the limited

availability of specific experimental data for this molecule in publicly accessible literature, this

document combines established physicochemical properties with a review of synthetic

methodologies and biological activities of structurally related compounds. The aim is to equip

researchers with a foundational understanding and a framework for future investigation of this

compound. This guide includes its molecular and chemical properties, a postulated synthetic

route, and a discussion of its potential biological significance based on analogous structures.

Introduction
2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid is a small molecule incorporating both a

pyrimidine and a pyrrolidine moiety. The pyrimidine ring is a core structure in numerous

biologically active compounds, including anticancer and antimicrobial agents. Similarly, the

pyrrolidine ring is a prevalent scaffold in a wide range of pharmaceuticals and natural products.

The combination of these two heterocyclic systems in a single molecule suggests a potential

for diverse biological activities, making it an attractive candidate for further research and

development in the pharmaceutical industry.
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Physicochemical Properties
A summary of the key physicochemical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic
acid is presented in the table below. These properties are crucial for its handling, formulation,

and in silico modeling.

Property Value Source

Molecular Formula C₉H₁₁N₃O₂ PubChem[1]

Molecular Weight 193.20 g/mol PubChem[1]

IUPAC Name
2-(pyrrolidin-1-yl)pyrimidine-5-

carboxylic acid
PubChem[1]

CAS Number 253315-06-9 PubChem[1]

Canonical SMILES
C1CCN(C1)C2=NC=C(C=N2)

C(=O)O

InChI Key
BARCKZNRVNLERF-

UHFFFAOYSA-N

Appearance Solid (predicted)

Solubility
Soluble in polar organic

solvents (predicted)

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Pyrrolidin-1-
ylpyrimidine-5-carboxylic acid is not readily available in the reviewed literature, a plausible

synthetic route can be proposed based on established methods for the synthesis of similar 2-

substituted pyrimidine-5-carboxylic esters and related derivatives.

A general and efficient method for the preparation of 2-substituted pyrimidine-5-carboxylic

esters involves the reaction of amidinium salts with a sodium salt of 3,3-dimethoxy-2-

methoxycarbonylpropen-1-ol. This approach provides a direct route to pyrimidines without

substitution at the 4-position.
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A potential synthetic workflow for 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid could be

envisioned as a multi-step process.

Proposed Synthesis Workflow

Commercially Available Starting Materials

Formation of Amidinium Salt of Pyrrolidine

Pyrrolidine

Synthesis of Pyrimidine-5-carboxylate Ester

Hydrolysis of Ester

Base or Acid Catalysis

2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid

Click to download full resolution via product page

A proposed synthetic workflow for 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.

Note: This proposed workflow is hypothetical and would require experimental validation and

optimization.

Potential Biological Activity and Signaling Pathways
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Direct biological activity data for 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid is not

currently available in the public domain. However, based on the known activities of structurally

related pyrimidine and pyrrolidine derivatives, we can hypothesize potential areas of biological

relevance.

Derivatives of pyrimidine are known to exhibit a wide range of pharmacological effects,

including:

Anticancer Activity: Many pyrimidine analogs act as inhibitors of key enzymes in cancer cell

proliferation, such as kinases.

Antimicrobial Activity: The pyrimidine scaffold is present in several antibacterial and

antifungal agents.

Anti-inflammatory Activity: Certain pyrimidine derivatives have shown potential as anti-

inflammatory agents.

Pyrrolidine-containing compounds are also known for their diverse biological activities, often

acting as inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) or as ligands for various

receptors.

Given these precedents, 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid could potentially

interact with various biological targets. A hypothetical screening cascade to explore its

biological activity is outlined below.
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Hypothetical Biological Screening Cascade

2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid

Primary Screening
(e.g., Kinase Panel, GPCR Panel)

Hit Identification

Secondary Assays
(e.g., Cellular Assays, Dose-Response)

Lead Optimization

Click to download full resolution via product page

A suggested workflow for the biological evaluation of the target compound.

Should initial screenings indicate activity in a particular area, for instance, as a kinase inhibitor,

further investigation into specific signaling pathways would be warranted. A potential,

hypothetical signaling pathway that could be modulated by a pyrimidine-based kinase inhibitor

is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.
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Hypothetical Target Signaling Pathway

Receptor Tyrosine Kinase

PI3K

PIP3

 phosphorylates

PIP2

Akt

mTOR

Cell Proliferation
& Survival

Potential Inhibitor
(2-Pyrrolidin-1-ylpyrimidine-

5-carboxylic acid)
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A hypothetical signaling pathway potentially targeted by the compound.
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Disclaimer: The signaling pathway depicted is a generalized representation and is intended for

illustrative purposes only. The actual mechanism of action of 2-Pyrrolidin-1-ylpyrimidine-5-
carboxylic acid, if any, would need to be determined through rigorous experimental

investigation.

Conclusion
2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid presents an interesting scaffold for further

exploration in drug discovery. While specific experimental data on its synthesis and biological

activity are currently limited, this guide provides a foundational understanding of its properties

and outlines potential avenues for future research. The proposed synthetic strategies and

hypothetical biological targets, derived from the study of related compounds, offer a starting

point for scientists and researchers interested in investigating the therapeutic potential of this

molecule. Further experimental work is necessary to validate these hypotheses and to fully

elucidate the chemical and biological profile of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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